Cas no 1219708-30-1 (N,O-Desethylene Linezolid)

N,O-Desethylene Linezolid structure
N,O-Desethylene Linezolid structure
Product Name:N,O-Desethylene Linezolid
CAS No:1219708-30-1
Molecular Formula:C14H18N3O4F
Molecular Weight:311.30882
CID:1065369
PubChem ID:15433046

N,O-Desethylene Linezolid Properties

Names and Identifiers

    • N,O-Desethylene Linezolid
    • N-[[(5S)-3-[3-fluoro-4-(2-hydroxyethylamino)phenyl]-2-oxo-1,3-oxazolidin-5-yl]methyl]acetamide
    • SCHEMBL11983091
    • DTXSID80572730
    • Linezolid Impurity (N,O-Desethylene Linezolid)
    • (S)-N-((3-(3-fluoro-4-((2-hydroxyethyl)amino)phenyl)-2-oxooxazolidin-5-yl)methyl)acetamide? (Brexpiprazole Impurity pound(c)
    • N,O-Desethylene Linezolid; Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-; N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
    • N-[[(5S)-3-[3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]acetamide
    • CS-0166029
    • 7384VT95MA
    • N-{[(5S)-3-{3-Fluoro-4-[(2-hydroxyethyl)amino]phenyl}-2-oxo-1,3-oxazolidin-5-yl]methyl}acetamide
    • 1219708-30-1
    • Acetamide, N-[[(5S)-3-[3-fluoro-4-[(2-hydroxyethyl)amino]phenyl]-2-oxo-5-oxazolidinyl]methyl]-
    • InChIKey: FPAKSIHCULOSLI-NSHDSACASA-N
    • Inchi: InChI=1S/C14H18FN3O4/c1-9(20)17-7-11-8-18(14(21)22-11)10-2-3-13(12(15)6-10)16-4-5-19/h2-3,6,11,16,19H,4-5,7-8H2,1H3,(H,17,20)/t11-/m0/s1
    • SMILES: CC(=O)NCC1CN(C(=O)O1)C2=CC(=C(C=C2)NCCO)F

Computed Properties

  • Exact Mass: 311.12800
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Rotatable Bond Count: 6
  • Monoisotopic Mass: 311.12813423g/mol
  • Heavy Atom Count: 22
  • Complexity: 410
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.2
  • Topological Polar Surface Area: 90.9Ų

Experimental Properties

  • LogP: 1.66950
  • PSA: 94.39000

N,O-Desethylene Linezolid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TRC
D289360-5mg
N,O-Desethylene Linezolid
1219708-30-1
5mg
$253.00 2023-05-18

N,O-Desethylene Linezolid Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:1219708-30-1)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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